Cas no 315234-75-4 (3-1-(4-fluorophenyl)-2-nitroethyl-2-phenyl-1H-indole)

• Product Name: 3-1-(4-fluorophenyl)-2-nitroethyl-2-phenyl-1H-indole
• CAS No: 315234-75-4
• MF: C₂₂H₁₇FN₂O₂
• MW: 360.380988836288
• CID: 5446865
• PubChem ID: 4164761
• Update Time: 2025-07-17

3-1-(4-fluorophenyl)-2-nitroethyl-2-phenyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-(1-(4-fluorophenyl)-2-nitroethyl)-2-phenyl-1H-indole
• 3-1-(4-fluorophenyl)-2-nitroethyl-2-phenyl-1H-indole

• Inchi： 1S/C22H17FN2O2/c23-17-12-10-15(11-13-17)19(14-25(26)27)21-18-8-4-5-9-20(18)24-22(21)16-6-2-1-3-7-16/h1-13,19,24H,14H2
• InChI Key： HEQSFVQQKYCQDC-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C(C2=CC=C(F)C=C2)C[N+]([O-])=O)=C1C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 2-phenylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 2-phenylindoles

Additional information on 3-1-(4-fluorophenyl)-2-nitroethyl-2-phenyl-1H-indole

Professional Introduction to Compound with CAS No. 315234-75-4 and Product Name: 3-1-(4-fluorophenyl)-2-nitroethyl-2-phenyl-1H-indole

The compound with the CAS number 315234-75-4 and the product name 3-1-(4-fluorophenyl)-2-nitroethyl-2-phenyl-1H-indole represents a significant advancement in the field of medicinal chemistry. This compound belongs to the class of indole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 4-fluorophenyl group and a nitroethyl moiety, contribute to its unique pharmacological profile, making it a promising candidate for further investigation in drug discovery and development.

Indole derivatives are well-known for their wide range of biological activities, including antimicrobial, anti-inflammatory, anticancer, and neuroprotective effects. The 3-1-(4-fluorophenyl)-2-nitroethyl-2-phenyl-1H-indole molecule is designed to leverage these properties while introducing modifications that enhance its binding affinity and selectivity. The 4-fluorophenyl group is a key structural element that influences the compound's interactions with biological targets. Fluorine atoms are known to modulate the electronic properties of molecules, thereby affecting their potency and selectivity. In this context, the 4-fluorophenyl group in 3-1-(4-fluorophenyl)-2-nitroethyl-2-phenyl-1H-indole is expected to enhance its binding to specific receptors or enzymes involved in various disease pathways.

The nitroethyl moiety is another critical feature of this compound. Nitroaromatic compounds have been extensively studied for their pharmacological properties, and the nitro group can serve as a pharmacophore that interacts with biological targets in a specific manner. The nitroethyl group in 3-1-(4-fluorophenyl)-2-nitroethyl-2-phenyl-1H-indole may contribute to its ability to modulate signaling pathways associated with inflammation, cancer, and other diseases. Recent studies have shown that nitroaromatic derivatives can exhibit potent anti-inflammatory and anticancer activities by inhibiting key enzymes and receptors involved in these processes.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Indole derivatives have been implicated in the modulation of neurotransmitter systems, making them attractive candidates for drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases. The structural features of 3-1-(4-fluorophenyl)-2-nitroethyl-2-phenyl-1H-indole, including the 4-fluorophenyl and nitroethyl groups, suggest that it may interact with neurotransmitter receptors or enzymes in a way that could alleviate symptoms associated with these conditions. Preliminary research indicates that similar indole derivatives have shown promise in preclinical models of depression and anxiety, highlighting the potential therapeutic value of this compound.

The synthesis of 3-1-(4-fluorophenyl)-2-nitroethyl-2-phenyl-1H-indole involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the 4-fluorophenyl group typically requires fluorination techniques such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The subsequent attachment of the nitroethyl moiety may involve nucleophilic substitution or other reaction pathways depending on the specific synthetic strategy employed. Advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and mass spectrometry are essential for characterizing the structure of this compound and confirming its purity.

In recent years, there has been growing interest in developing novel therapeutic agents based on indole derivatives due to their versatility and efficacy. The compound 3-1-(4-fluorophenyl)-2-nitroethyl-2-phenyl-1H-indole is part of this broader effort to discover new drugs that can address unmet medical needs. Its unique structural features make it a promising candidate for further investigation in both preclinical and clinical settings. Researchers are exploring its potential applications in treating various diseases, including cancer, inflammation, and neurological disorders.

The pharmacokinetic properties of 3-1-(4-fluorophenyl)-2-nitroethyl-2-phenyl-1H-indole are also an important consideration in its development as a therapeutic agent. Factors such as solubility, bioavailability, metabolic stability, and excretion pathways must be carefully evaluated to ensure that the compound reaches its target site effectively and remains active long enough to produce a therapeutic effect. Computational modeling techniques can be used to predict these properties before conducting experimental studies, thereby saving time and resources.

One area where indole derivatives have shown particular promise is in the treatment of cancer. Several indole-based compounds have demonstrated anti-cancer activity by inhibiting key enzymes involved in cell proliferation and survival. The structural features of 3-1-(4-fluorophenyl)-2-nitroethyl-2-phenyl-1H-indole, including the presence of both the 4-fluorophenyl and nitroethyl groups, suggest that it may interact with cancer-related targets in a way that could prevent tumor growth or induce apoptosis (programmed cell death). Preclinical studies using cell culture models have shown that similar indole derivatives can inhibit the growth of various cancer cell lines by disrupting critical signaling pathways.

In addition to its potential therapeutic applications, 3-1-(4-fluorophenyl)-2-nitroethyl-2-phenyl-1H-indole may also serve as a valuable tool for research purposes. Its unique structure allows researchers to study the interactions between indole derivatives and biological targets at a molecular level. This information can be used to design more effective drugs by optimizing specific structural features for better binding affinity and selectivity. Furthermore, studying compounds like this can provide insights into disease mechanisms and help identify new therapeutic strategies.

The development of new drugs is often a lengthy process involving multiple stages from discovery to market approval. However, advances in chemical synthesis techniques have made it possible to accelerate this process significantly. High-throughput screening methods allow researchers to test thousands of compounds rapidly for their biological activity against various disease targets. Computational modeling techniques can also be used to predict how different compounds will behave before they are synthesized experimentally.

In conclusion,3 - 1 - ( 4 - fluoro pheny l) - 2 - nit ro eth yl - 2 - phen yl - 1 H - ind ole, with CAS no .315234 - 75 - 4 , represents an exciting new development in medicinal chemistry with significant potential therapeutic applications . Its unique structural features make it an attractive candidate for further investigation , particularly in treating conditions such as cancer , inflammation , anxiety , depression , etc . As research continues into this promising compound , we can expect further insights into its pharmacological properties as well as new opportunities for developing innovative treatments for human diseases .